Cas no 190720-50-4 ((+)-Spirofornabuxine)
(+)-Spirofornabuxine structure
Product Name:(+)-Spirofornabuxine
CAS No:190720-50-4
MF:C25H35NO
MW:365.551507234573
CID:2722531
Update Time:2024-03-03
(+)-Spirofornabuxine Chemical and Physical Properties
Names and Identifiers
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- (+)-Spirofornabuxine
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- Inchi： 1S/C25H35NO/c1-6-16-12-25-14-19(25)17-13-24(11-9-21(26-5)22(24,2)3)10-7-8-18(17)23(25,4)15-20(16)27/h7-8,10,13,16,19,21,26H,6,9,11-12,14-15H2,1-5H3
- InChI Key： DAQJYUCPSHWKIR-UHFFFAOYSA-N
- SMILES： C1(CC23C(C2)C2C(=CC=CC4(C(C)(C)C(NC)CC4)C=2)C3(C)CC1=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- XLogP3: 5.436
(+)-Spirofornabuxine Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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